Cas no 2408975-83-5 (tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate
• CAS No: 2408975-83-5
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 6456296
• PubChem ID: 165699485
• Update Time: 2025-05-20

tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408975-83-5
• EN300-7548074
• tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate

• Inchi： 1S/C15H22ClNO3/c1-14(2,3)20-13(19)17-15(4,10-18)9-11-5-7-12(16)8-6-11/h5-8,18H,9-10H2,1-4H3,(H,17,19)
• InChI Key： LKQSFZBUKSDPTN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C)(CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.1288213g/mol
• Monoisotopic Mass: 299.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate

Introduction to tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate (CAS No. 2408975-83-5)

tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate (CAS No. 2408975-83-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. The tert-butyl group provides stability and enhances the compound's pharmacokinetic properties, while the 4-chlorophenyl and hydroxypropan-2-yl moieties contribute to its biological activity and reactivity.

The synthesis of tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate involves a series of well-defined chemical reactions, including the formation of the carbamate linkage and the introduction of the tert-butyl protecting group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for both academic research and industrial applications.

In the context of medicinal chemistry, tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate has shown promise as a lead compound for the development of drugs targeting various diseases. Its structural features make it particularly suitable for modulating protein-protein interactions, which are crucial in many biological processes. For instance, studies have demonstrated that this compound can effectively inhibit specific protein-protein interactions involved in cancer progression, making it a valuable candidate for anticancer drug development.

Beyond cancer research, tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate has also been explored for its potential in treating neurological disorders. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive option for developing drugs that target central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can modulate key signaling pathways associated with neurodegeneration, offering new avenues for therapeutic intervention.

The pharmacological properties of tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate have been extensively studied using a combination of in vitro and in vivo models. In vitro assays have demonstrated its ability to bind selectively to specific protein targets, while in vivo studies have confirmed its efficacy in animal models of disease. These findings underscore the compound's potential as a therapeutic agent and highlight the importance of further clinical evaluation.

In addition to its therapeutic applications, tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate has also found use in chemical biology research. Its unique structure allows it to serve as a tool compound for probing biological pathways and understanding disease mechanisms. For example, researchers have utilized this compound to investigate the role of specific proteins in cellular signaling cascades, providing insights that could inform the design of more targeted therapies.

The safety profile of tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate is an important consideration for its potential use in clinical settings. Preclinical toxicology studies have indicated that this compound exhibits low toxicity across a range of doses, suggesting that it is well-tolerated by biological systems. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, tert-butyl N-{2-[(4-chlorophenyl)methyl]-1-hydroxypropan-2-yl}carbamate (CAS No. 2408975-83-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the field.